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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available experimental data for IT-143B,

a rare piericidin-class antibiotic. While a direct comparison of experimental results across

different laboratories is challenging due to the limited public availability of research on this

compound, this document summarizes the existing data to facilitate a foundational

understanding for researchers and professionals in drug development.

Introduction to IT-143B
IT-143B is a naturally occurring compound isolated from a Streptomyces species.[1] It belongs

to the piericidin family of antibiotics, which are known for their biological activities.[2] The initial

discovery and characterization of IT-143B were reported by Taiho Pharmaceuticals in 1996.[1]

Structurally, it features a substituted pyridine ring linked to a long, polyketide-derived side

chain.[2] The limited availability of IT-143B has, to date, restricted extensive pharmacological

investigation, resulting in a scarcity of published studies.[1]

Reproducibility of IT-143B Experimental Results
A critical aspect of preclinical research is the reproducibility of experimental findings across

different laboratories. However, for IT-143B, the publicly accessible data is currently insufficient

to perform a robust cross-lab comparison. The information available originates primarily from

the initial discovery and characterization studies.
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Below is a summary of the reported biological activities of IT-143B. It is important to note that

these values are from a single source and await independent verification from other research

groups.

Biological Activity Organism/Cell Line Reported Potency

Antifungal Aspergillus fumigatus 25 µg/ml

Antibacterial Micrococcus luteus 3.13 µg/ml

Antitumor KB Carcinoma Cells 1.5 µg/ml

Data sourced from BenchChem's technical guide.[2]

Detailed Experimental Protocols
The following sections detail the methodologies that have been described for the isolation and

characterization of IT-143B.

Isolation and Purification

The process for obtaining pure IT-143B involves a multi-step extraction and chromatographic

procedure from the fermentation broth of the producing Streptomyces strain.
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Fermentation & Extraction

Chromatographic Purification

Streptomyces sp. Fermentation

Centrifugation of Broth

Organic Solvent Extraction
of Supernatant

Concentration to Oily Residue

Silica Gel Column Chromatography
(Chloroform-Methanol Gradient)

Crude Extract

Bioassay-Guided Fraction Collection

Preparative HPLC (C18 Column)

Lyophilization

PureIT143B

Pure IT-143B (Pale Yellow Oil)

Click to download full resolution via product page

Caption: Proposed inhibitory action of IT-143B on Complex I.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15564318?utm_src=pdf-body-img
https://www.benchchem.com/product/b15564318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide will be updated as more research on IT-143B becomes publicly available.

Researchers are encouraged to publish their findings to contribute to a more complete

understanding of this compound's properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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